Cas no 856925-73-0 (Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate)

• Product Name: Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate
• CAS No: 856925-73-0
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 706614
• PubChem ID: 4176842
• Update Time: 2025-06-03

Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 5-methyl-2-[(1-phenyl-2-pyrrolidinylidene)amino]-, methyl ester
• Methyl 5-Methyl-2-[(1-phenylpyrrolidene)amino]benzoate
• methyl 5-methyl-2-[(1-phenylpyrrolidin-2-ylidene)amino]benzoate
• 5-Methyl-2-[(1-phenyl-2-pyrrolidinylidene)amino]benzoic Acid Methyl Ester
• Benzoic acid, 5-methyl-2-[(1-phenyl-2-pyrrolidinylidene)amino]-, methyl ester
• DTXSID10400315
• (E)-Methyl 5-methyl-2-((1-phenylpyrrolidin-2-ylidene)amino)benzoate
• 856925-73-0
• 1363596-29-5
• Methyl 5-methyl-2-[(E)-(1-phenyl-2-pyrrolidinylidene)amino]benzoate
• Benzoicacid,5-methyl-2-[(1-phenyl-2-pyrrolidinylidene)amino]-,methyl ester
• AKOS030243051
• 5-Methyl-2-[(1-phenyl-2-pyrrolidinylidene)amino]benzoic Acid Methyl Ester;
• starbld0001955
• Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate

• Inchi： 1S/C19H20N2O2/c1-14-10-11-17(16(13-14)19(22)23-2)20-18-9-6-12-21(18)15-7-4-3-5-8-15/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3
• InChI Key： UULHQJGYMNTWJE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=CC=C1N=C1CCCN1C1=CC=CC=C1

Computed Properties

• Exact Mass: 308.15200
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2
• XLogP3: 3.4

Experimental Properties

• Melting Point: 110-112°C
• Solubility: 可溶于二氯甲烷、乙酸乙酯、甲醇
• PSA: 41.90000
• LogP: 4.17700

Additional information on Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate

Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate: A Comprehensive Overview

Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate, with the CAS No 856925-73-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate ester group attached to a substituted amino group, with a phenylpyrrolidine moiety providing additional complexity. This combination makes it a promising candidate for various biological studies and therapeutic interventions.

The synthesis of Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and purities. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the process, making it more efficient and environmentally friendly.

One of the most notable aspects of this compound is its pharmacological profile. Studies have shown that Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, research published in the *Journal of Medicinal Chemistry* highlights its inhibitory effects on cyclooxygenase (COX) enzymes, which are central to inflammatory responses.

Moreover, the compound has demonstrated potential as an anticancer agent. Preclinical studies indicate that Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways. Its ability to inhibit the proliferation of cancer cells without significantly affecting normal cells makes it a promising candidate for further clinical exploration.

The structural versatility of Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate also lends itself to various chemical modifications. Researchers have explored substituent effects on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into optimizing the compound's bioavailability and reducing potential toxicities.

In terms of applications, Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate has been proposed for use in treating chronic inflammatory diseases, such as arthritis and neuroinflammation. Its dual action mechanism—combining anti-inflammatory and pain-relieving effects—makes it a versatile therapeutic agent. Additionally, its potential as an adjunct therapy in chemotherapy regimens is currently under investigation.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate's molecular interactions. Molecular docking studies have revealed key binding motifs responsible for its biological activities. These findings are paving the way for rational drug design strategies aimed at improving its efficacy and reducing adverse effects.

In conclusion, Methyl 5-Methyl-2-(1-phenylpyrrolidene)aminobenzoate (CAS No 856925-73-0) represents a significant advancement in organic chemistry with broad implications for pharmacological research. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the treatment of various diseases, including inflammation-related disorders and cancer.